4-(Acetoxymethyl)-2'-(1-triphenylmethyltetrazol-5-yl)biphenyl

• Molecular Formula: C35H28N4O2
• Molecular Weight: 536.6 g/mol
• IUPAC Name: [4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl acetate
• InChI: InChI=1S/C35H28N4O2/c1-26(40)41-25-27-21-23-28(24-22-27)32-19-11-12-20-33(32)34-36-37-38-39(34)35(29-13-5-2-6-14-29,30-15-7-3-8-16-30)31-17-9-4-10-18-31/h2-24H,25H2,1H3
• InChI Key: DQQWYTLRFNCRSF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1=CC=C(C=C1)C2=CC=CC=C2C3=NN=NN3C(C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6

Description

4-(Acetoxymethyl)-2'-(1-triphenylmethyltetrazol-5-yl)biphenyl is a useful research compound. Its molecular formula is C35H28N4O2 and its molecular weight is 536.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.0 g of 4-(bromomethyl)-2'-(1-triphenylmethyltetrazol-5-yl)biphenyl and 3.5 g of cesium acetate are suspended in 300 ml of anhydrous DMF and stirred at 45° C. for 24 h. The solvent is evaporated off under reduced pressure and the residue is taken up in water, to obtain a solid which can easily be filtered. After drying, the solid is triturated with an hexane: ethyl acetate mixture (4:1) to obtain 7.2 g of a beige powder (Yield: 75%).